Cas no 1258615-77-8 (3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid
• CAS No: 1258615-77-8
• MF: C₁₄H₉FO₅
• MW: 276.216667890549
• MDL: MFCD18086678
• CID: 2760898
• PubChem ID: 53227368
• Update Time: 2025-10-29

3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid, 95%
• MFCD18086678
• 3-(4-CARBOXY-3-FLUOROPHENYL)-5-HYDROXYBENZOIC ACID
• DTXSID40690924
• 1258615-77-8
• 3'-Fluoro-5-hydroxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid

• MDL： MFCD18086678
• Inchi： 1S/C14H9FO5/c15-12-6-7(1-2-11(12)14(19)20)8-3-9(13(17)18)5-10(16)4-8/h1-6,16H,(H,17,18)(H,19,20)
• InChI Key： RPIHYZGMIZQTPD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 276.043
• Monoisotopic Mass: 276.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 2.3

Additional information on 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid

Introduction to 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid (CAS No: 1258615-77-8)

3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1258615-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid, particularly the presence of both carboxylic and hydroxyl functional groups along with a fluorine atom, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular research.

The benzoic acid core structure is well-documented for its role in various biological processes, including antioxidant, anti-inflammatory, and antimicrobial activities. The introduction of substituents such as carboxylic acid at the para position relative to the hydroxyl group and a fluorine atom at the meta position significantly modulates the electronic and steric properties of the molecule. This modulation can influence its interactions with biological targets, thereby affecting its pharmacological profile. The compound's ability to engage with multiple binding sites on proteins or enzymes makes it a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate inflammatory pathways. 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid has been investigated for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies suggest that this compound may exhibit inhibitory activity against these enzymes, which are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid could offer a new approach to managing inflammatory conditions such as arthritis, asthma, and other chronic inflammatory diseases.

Beyond its anti-inflammatory potential, 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid has also been explored for its antioxidant properties. The hydroxyl and carboxylic acid groups are known to participate in redox reactions, helping to neutralize reactive oxygen species (ROS) that can damage cellular components. The presence of a fluorine atom may further enhance these antioxidant effects by stabilizing certain reactive intermediates through electronic effects. This dual functionality makes the compound an attractive candidate for developing treatments against oxidative stress-related disorders, including neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and oxidation processes. The choice of reagents and catalysts is crucial in determining the efficiency of the synthesis and minimizing side products. Advances in green chemistry have also influenced the synthesis of this compound, with researchers exploring solvent-free conditions, catalytic systems based on earth-abundant metals, and renewable feedstocks to make the process more sustainable.

In terms of pharmacokinetic properties, 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid must be evaluated for its solubility, stability, bioavailability, and metabolic fate. The carboxylic acid group can influence water solubility, while the fluorine atom may affect metabolic stability by influencing enzyme kinetics. Computational modeling techniques such as molecular docking and pharmacokinetic simulations are increasingly used to predict how this compound will behave within biological systems before experimental validation is conducted. These computational approaches can help identify potential issues early in the drug development process, saving time and resources.

Recent clinical trials have begun to explore the therapeutic potential of benzoic acid derivatives in various disease models. While 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid has not yet been tested in humans, preclinical studies in animal models have shown promising results. For instance, studies have demonstrated its ability to reduce inflammation-induced pain behavior in rodents without significant side effects. Similarly, antioxidant activity has been observed in cell culture models where this compound protected against oxidative damage caused by reactive species. These findings support further investigation into its therapeutic applications.

The future direction of research on 3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid includes exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Its dual anti-inflammatory and antioxidant properties make it particularly interesting for conditions where oxidative stress exacerbates inflammation or vice versa. Additionally, structural modifications could be employed to enhance specific pharmacological effects or improve pharmacokinetic profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid (CAS No: 1258615-77-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential roles in modulating inflammatory pathways and neutralizing oxidative stress highlight its significance as a lead compound for developing novel therapeutics. As research continues to uncover new applications for this molecule,3-(4-Carboxy-3-fluorophenyl)-5-hydroxybenzoic acid is poised to make meaningful contributions to advancements in medicine.